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Compound of Interest

Compound Name:
4-Methyl-1-naphthaleneboronic

acid

Cat. No.: B028248 Get Quote

An In-Depth Technical Guide to 4-Methyl-1-naphthaleneboronic Acid

Introduction
4-Methyl-1-naphthaleneboronic acid is a versatile organoboron compound widely recognized

for its significant role in organic synthesis and medicinal chemistry.[1] Featuring a naphthalene

backbone substituted with a methyl group and a boronic acid functional group, it serves as a

crucial building block in the development of pharmaceuticals, agrochemicals, and advanced

materials.[1] Its utility is most prominently highlighted in palladium-catalyzed cross-coupling

reactions, particularly the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds.

[1] This guide provides a comprehensive overview of its chemical structure, properties,

synthesis, and applications for researchers and professionals in drug development.

Chemical Structure and Formula
The chemical structure of 4-Methyl-1-naphthaleneboronic acid consists of a naphthalene ring

system where a boronic acid group [-B(OH)₂] is attached at the C1 position and a methyl group

(-CH₃) is at the C4 position.

Molecular Formula: C₁₁H₁₁BO₂[1][2][3][4]

IUPAC Name: (4-methylnaphthalen-1-yl)boronic acid[3][4][5]
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Canonical SMILES: CC1=CC=C(B(O)O)C2=CC=CC=C12[3][4]

InChI Key: JHVQEUGNYSVSDH-UHFFFAOYSA-N[3][4]

Physicochemical Properties
A summary of the key quantitative data and physical properties of 4-Methyl-1-
naphthaleneboronic acid is presented below.

Property Value Source(s)

Molecular Weight 186.01 g/mol or 186.02 g/mol [1][2][3]

CAS Number 103986-53-4 [1][2][3]

Appearance
White to off-white crystalline

powder
[1]

Melting Point
207 °C, 229-235 °C

(decomposes)
[1][3][6]

Purity ≥95%, 96%, 97% [3][4]

PubChem CID 2773511 [1][7]

MDL Number MFCD01632204 [1][3]

Storage Conditions
Room Temperature, Keep in a

dark place, sealed in dry
[1][8]

Experimental Protocols
Synthesis of 4-Methyl-1-naphthaleneboronic Acid
The following protocol details a common laboratory synthesis method.[6]

Materials:

1-Bromo-4-methylnaphthalene

Anhydrous ethyl ether
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n-Butyllithium (n-BuLi) in hexane (e.g., 1.7 M solution)

Triisopropyl borate

Hydrochloric acid (HCl, 2M)

Magnesium sulfate (MgSO₄)

Dichloromethane (CH₂Cl₂)

Procedure:

Initial Setup: Dissolve 1-bromo-4-methylnaphthalene (1.5 g, 6.78 mmol) in anhydrous ethyl

ether (200 mL) in a suitable reaction flask.[6]

Lithiation: Cool the solution to -78°C using a dry ice/acetone bath.[6] Slowly add n-BuLi

solution (10 mL of 1.7 M solution) dropwise, ensuring the temperature is maintained at

-78°C.[6]

Warming: After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and stir for 2 hours.[6]

Borylation: Cool the reaction mixture back down to -78°C.[6] Quickly add a solution of

triisopropyl borate (4 g, 4.91 mL, 21.27 mmol) in anhydrous ethyl ether (20 mL).[6]

Final Reaction: Stir the mixture at -78°C for 30 minutes, then allow it to warm to room

temperature and continue stirring for 15 hours.[6]

Quenching and Extraction: Add 100 mL of 2M HCl to the reaction mixture. The milky white

emulsion should become clear.[6] Separate the ether layer, and extract the aqueous layer

with ethyl ether (3 x 100 mL).[6]

Drying and Purification: Combine all the ether extracts and dry them over anhydrous MgSO₄.

[6] Remove the solvent by rotary evaporation. Recrystallize the resulting solid from hot

dichloromethane (CH₂Cl₂) to yield the final product as a white solid.[6]
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Application in Suzuki-Miyaura Coupling (General
Protocol)
4-Methyl-1-naphthaleneboronic acid is a key reactant for Suzuki-Miyaura cross-coupling

reactions to form C-C bonds.[1][5]

General Workflow: A typical Suzuki-Miyaura coupling involves the reaction of an organoboron

compound (like 4-Methyl-1-naphthaleneboronic acid) with an organohalide in the presence

of a palladium catalyst and a base.

reagent

catalyst

product

process

4-Methyl-1-naphthaleneboronic Acid + Aryl Halide (Ar-X)

Reaction Mixture
in Solvent (e.g., Toluene/H₂O)

Palladium Catalyst (e.g., Pd(PPh₃)₄)
+ Base (e.g., K₂CO₃)

Heating / Stirring
Combine Workup &

Purification
Reaction Coupled Product

(4-Methyl-1-Aryl-naphthalene)
Isolate

Click to download full resolution via product page
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Logical Relationship and Synthesis Visualization
The synthesis of 4-Methyl-1-naphthaleneboronic acid follows a precise logical workflow

involving the formation of an organolithium intermediate followed by borylation and hydrolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b028248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Lithiation

Step 2: Borylation

Step 3: Workup & Purification

start_material intermediate reagent_add process_step final_product 1-Bromo-4-methylnaphthalene
in Anhydrous Ether

Cool to -78°C

Add n-BuLi

Organolithium Intermediate

Cool to -78°C

Add Triisopropyl Borate

Boronate Ester Intermediate

Acidic Workup (HCl)

Extraction & Drying

Recrystallization

4-Methyl-1-naphthaleneboronic Acid

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 4-Methyl-1-naphthaleneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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